Cas no 62393-16-2 (3,7-Octadienenitrile)

• Product Name: 3,7-Octadienenitrile
• CAS No: 62393-16-2
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 446462
• PubChem ID: 53694845
• Update Time: 2025-04-19

3,7-Octadienenitrile Chemical and Physical Properties

Names and Identifiers

• 3,7-Octadienenitrile
• octa-3,7-dienenitrile
• 62393-16-2
• DTXSID80706018

• Inchi： 1S/C8H11N/c1-2-3-4-5-6-7-8-9/h2,5-6H,1,3-4,7H2
• InChI Key： BPUHCZVFYFMGSA-UHFFFAOYSA-N
• SMILES： N#CCC=CCCC=C

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79